Dimethyl-(2-methyl-6-piperidin-3-yl-pyrimidin-4-yl)-amine trihydrochloride

• IUPAC Name: N,N,2-trimethyl-6-piperidin-3-ylpyrimidin-4-amine;trihydrochloride
• InChI: InChI=1S/C12H20N4.3ClH/c1-9-14-11(7-12(15-9)16(2)3)10-5-4-6-13-8-10;;;/h7,10,13H,4-6,8H2,1-3H3;3*1H
• InChI Key: XDULKOWBDNCCMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N(C)C)C2CCCNC2.Cl.Cl.Cl
• Molecular Formula: C12H23Cl3N4
• Molecular Weight: 329.7 g/mol
• CAS No.: 1361116-34-8

Description

Dimethyl-(2-methyl-6-piperidin-3-yl-pyrimidin-4-yl)-amine trihydrochloride (DMPPT) is a derivative of piperidine, a cyclic amine, and is a small molecule with a molecular weight of 229.6 g/mol. It is a synthetic compound that has been studied for its potential applications in a variety of scientific fields.

Scientific Research Applications

Dimethyl-(2-methyl-6-piperidin-3-yl-pyrimidin-4-yl)-amine trihydrochloride has been studied for its potential applications in the fields of biochemistry, pharmacology, and neuroscience. In biochemistry, this compound has been used as a reagent to study the structure and reactivity of proteins. In pharmacology, this compound has been used to study the effects of drugs on the central nervous system. In neuroscience, this compound has been used to study the effects of neurotransmitters on the brain and behavior.

Mechanism of Action

The mechanism of action of Dimethyl-(2-methyl-6-piperidin-3-yl-pyrimidin-4-yl)-amine trihydrochloride is not fully understood. However, it is believed that this compound binds to the active site of enzymes, thus blocking their activity. This inhibition of enzyme activity results in the inhibition of biochemical processes, such as the breakdown of neurotransmitters, which can lead to changes in behavior.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro, this compound has been shown to inhibit the activity of enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT). In vivo, this compound has been shown to have neuroprotective and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Dimethyl-(2-methyl-6-piperidin-3-yl-pyrimidin-4-yl)-amine trihydrochloride in lab experiments is its low toxicity. In addition, this compound is relatively inexpensive and can be easily synthesized. However, one of the main limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The potential applications of Dimethyl-(2-methyl-6-piperidin-3-yl-pyrimidin-4-yl)-amine trihydrochloride are numerous and are currently being explored in a variety of scientific fields. In the field of biochemistry, this compound could be used to study the structure and reactivity of proteins. In pharmacology, this compound could be used to study the effects of drugs on the central nervous system. In neuroscience, this compound could be used to study the effects of neurotransmitters on the brain and behavior. Additionally, this compound could be used to study the effects of drugs on the cardiovascular system and to develop new drugs for the treatment of neurological disorders.